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Compound Name: 2-Chloro Ethyl Isocyanate
CAS No.: 1443-83-5
Cat. No.: B1171721
Get Quote
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This guide provides a comprehensive overview of 2-chloroethyl isocyanate, a crucial
bifunctional reagent in modern organic synthesis. It is intended for researchers, scientists, and
professionals in drug development who require a deep technical understanding of this
compound's properties, reactivity, and applications. We will delve into its nomenclature,
physicochemical characteristics, synthesis, and key applications, with a focus on the
mechanistic principles that govern its utility.

Nomenclature and Chemical Identity

Correctly identifying a chemical reagent is the foundation of safe and reproducible science. 2-
Chloroethyl isocyanate is known by several names, and understanding these is critical when
consulting literature and safety documentation.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 1-
chloro-2-isocyanatoethane[1][2]. This name precisely describes its structure: a two-carbon
(ethane) backbone with a chlorine atom on the first carbon and an isocyanate group on the
second.
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Common synonyms and identifiers include:

B-Chloroethylisocyanate[3]

e Isocyanic acid, 2-chloroethyl ester[4][5]
o Ethane, 1-chloro-2-isocyanato-[4][5]

« CAS Number: 1943-83-5[1][4][5]

« EC Number: 217-734-4[1][5]

e Molecular Formula: CsHaCINO[1][4][6]

e Molecular Weight: 105.52 g/mol [1][4][6]

Physicochemical Properties

The physical and chemical properties of a reagent dictate its handling, storage, and reaction
conditions. 2-Chloroethyl isocyanate is a clear, colorless to slightly yellow liquid that is highly
reactive and requires careful handling.[5][7][8]

Property Value Source(s)
Boiling Point 141-142 °C (lit.) [31[71191[10]
Density 1.237 g/mL at 25 °C (lit.) [31[7][9][10]
Refractive Index (n20/D) 1.447 (lit) [2171091124]
Flash Point 56 °C (132.8 °F) - closed cup  [5][8][10][12][13]

Stable under normal
- conditions, but moisture-
Stability N _ [4171(°]
sensitive. Decomposes in

contact with water.

Solubility Reacts with water. [71[13]

2-8 °C, under inert gas,
Storage Temperature _ [31[71[8][10][14]
protected from moisture.
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Synthesis and Reactivity Profile
Synthesis

While various synthetic routes exist, a common laboratory-scale method involves the Curtius
rearrangement. This reaction typically starts from a carboxylic acid, which is converted to an
acyl azide. Upon heating, the acyl azide rearranges, losing nitrogen gas to form the isocyanate.

[6]

A general procedure involves suspending the corresponding acid in a solvent like toluene,
adding a base such as triethylamine, followed by the slow addition of a reagent like
diphenylphosphoryl azide (DPPA).[6] The mixture is then heated to facilitate the rearrangement
and nitrogen evolution.[6]

Core Reactivity: A Bifunctional Electrophile

The synthetic utility of 2-chloroethyl isocyanate stems from its two distinct electrophilic sites:
the highly reactive isocyanate carbon and the alkyl chloride carbon. This bifunctional nature
allows for sequential or tandem reactions, making it a valuable building block.

 |Isocyanate Group (-N=C=0): The carbon atom of the isocyanate group is highly electrophilic
and readily attacked by nucleophiles such as amines, alcohols, and even water. Reaction
with a primary or secondary amine is particularly rapid and forms a substituted urea, which is
a cornerstone of its application in drug synthesis.

e Alkyl Chloride Group (-CHzClI): The ethyl chloride moiety is a classic alkylating agent. The
chlorine atom is a good leaving group, and the adjacent carbon is susceptible to Sn2 attack
by nucleophiles. This reaction is generally slower than the isocyanate reaction, allowing for a
stepwise functionalization.

The high reactivity of the isocyanate group, especially towards water, necessitates that all
reactions be performed under strictly anhydrous conditions using an inert atmosphere (e.g.,
nitrogen or argon).[4][5]

Applications in Research and Drug Development

The unique reactivity of 2-chloroethyl isocyanate makes it an indispensable reagent in the
synthesis of pharmaceuticals, particularly in the development of anticancer agents.[15][16][17]
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Synthesis of Nitrosoureas

Perhaps the most significant application is in the synthesis of N-nitrosoureas, a class of
alkylating agents used in chemotherapy.[3][10][16] The process involves two key steps:

o Urea Formation: 2-Chloroethyl isocyanate reacts with an amine (e.g., cyclohexylamine) to
form a 1-(2-chloroethyl)-3-substituted urea.[3][16]

o Nitrosation: The resulting urea is then treated with a nitrosating agent (e.g., tert-butyl nitrite
or sodium nitrite) to introduce the nitroso group, yielding the final active drug, such as
Lomustine (CCNU).[3][10][16]

These drugs function by cross-linking DNA, which inhibits cancer cell replication and ultimately
leads to apoptosis.[16]
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Step 1: Urea Formation
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Caption: Synthesis pathway of N-nitrosourea anticancer agents.

Derivatizing Agent for Analysis

In analytical chemistry, particularly for gas chromatography-mass spectrometry (GC-MS),
chemical derivatization is often necessary to improve the volatility, thermal stability, and
chromatographic behavior of analytes.[18] While not as common as silylating or acylating
agents, isocyanates can be used to derivatize compounds with active hydrogens, such as
alcohols and amines, converting them into more stable and detectable carbamates.[19]
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Experimental Protocol: Synthesis of 1-(2-
Chloroethyl)-3-benzylurea

This protocol provides a representative example of the use of 2-chloroethyl isocyanate to form
a urea derivative.

Objective: To synthesize 1-(2-chloroethyl)-3-benzylurea via the reaction of 2-chloroethyl
isocyanate with benzylamine.

Materials:

o 2-Chloroethyl isocyanate (1.0 eq)
e Benzylamine (1.0 eq)

¢ Anhydrous Tetrahydrofuran (THF)
o Magnetic stirrer and stir bar

e Round-bottom flask with septum

« Inert gas supply (Nitrogen or Argon)

Syringes

Procedure:

Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar under
an inert atmosphere.

e Reagent Preparation: In the flask, dissolve benzylamine (1.0 eq) in anhydrous THF (approx.
0.2 M concentration).

e Cooling: Cool the solution to 0 °C using an ice-water bath. This is crucial to control the
exothermic reaction.

o Addition: Slowly add 2-chloroethyl isocyanate (1.0 eq) dropwise to the stirred solution via
syringe over 15-20 minutes. Maintain the temperature at 0 °C.
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» Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for 12 hours.

e Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the
starting materials are consumed.

e Workup:
o Reduce the solvent volume under reduced pressure.

o The product often precipitates as a white solid. If not, add a non-polar solvent like hexane

to induce precipitation.
o Collect the solid product by vacuum filtration and wash with cold hexane.
 Purification & Characterization:
o The crude product can be further purified by recrystallization if necessary.

o Confirm the structure and purity of the final product using *H NMR, 33C NMR, and Mass
Spectrometry.

Dissolve Benzylamine Coolto 0 °C Add 2-Chloroethyl Stir 12h at Solvent Removal & Vacuum Filtration
in anhydrous THF (Ice Bath) Isocyanate Dropwise, Room Temperature Precipitation

Click to download full resolution via product page

Caption: Experimental workflow for urea synthesis.

Safety and Handling

2-Chloroethyl isocyanate is a hazardous substance and must be handled with extreme caution
in a well-ventilated chemical fume hood.[5][14][20]
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o Toxicity: It is toxic if swallowed, inhaled, or absorbed through the skin.[5][14] It is a
lachrymator (causes tears) and causes severe irritation to the eyes, skin, and respiratory
system.[5][7][14] Inhalation may be fatal due to potential spasms, inflammation, and
pulmonary edema.[5]

o Flammability: It is a flammable liquid and vapor.[5][14][20] Keep away from heat, sparks,
open flames, and other ignition sources.[4][5][20] Use spark-proof tools and ground all
equipment.[5][20]

o Reactivity: It reacts exothermically with water, alcohols, amines, acids, and strong bases.[4]
[5][7] It is moisture-sensitive and should be stored under an inert atmosphere.[4][5][7]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical
safety goggles or a face shield, nitrile gloves, and a flame-retardant lab coat.[12][14] For
operations with a risk of inhalation, a respirator with a suitable filter is required.[12][14]

o Spills and First Aid: In case of a spill, remove all ignition sources and clean up immediately
using an absorbent material like vermiculite.[20]

[e]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[5]

[e]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[5]

o

Inhalation: Move the victim to fresh air immediately.[5]

[¢]

Ingestion: Do NOT induce vomiting.[5][12]

[¢]

In all cases of exposure, seek immediate medical attention.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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